N-(4-amino-2-((3-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

• IUPAC Name: N-[4-amino-2-[(3-nitrophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide
• InChI: InChI=1S/C18H13F2N5O4S/c19-12-5-4-10(7-13(12)20)16(26)22-14-15(21)23-18(24-17(14)27)30-8-9-2-1-3-11(6-9)25(28)29/h1-7H,8H2,(H,22,26)(H3,21,23,24,27)
• InChI Key: XRYOPPLOAHVUSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)F)F)N
• Molecular Formula: C18H13F2N5O4S
• Molecular Weight: 433.4 g/mol

Description

N-(4-amino-2-((3-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C18H13F2N5O4S and its molecular weight is 433.39. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((3-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((3-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative Agent

. These compounds can inhibit cell growth and proliferation, making them potential candidates for cancer treatment. The compound’s ability to interfere with the cell cycle could be harnessed to develop new anticancer drugs.

Antimicrobial Activity

. This includes the potential to fight against various bacteria and fungi, which could lead to the development of new antibiotics or antifungal medications.

Anti-inflammatory and Analgesic Properties

. This suggests it could be used in the synthesis of new drugs aimed at treating inflammatory diseases and pain management.

Hypotensive Effects

. This application could be significant in creating new treatments for hypertension.

Antihistaminic Activity

. This implies potential use in the development of antihistamines, which are used to treat allergic reactions.

Tyrosine Kinase Inhibition

. These are important in the treatment of various cancers as they can inhibit enzymes that promote cell growth.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, which this compound is a part of, have a wide range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .

Mode of Action

The presence of a pyrimidine ring, which is known to interact with various biological targets, could also play a significant role .

Biochemical Pathways

Given the broad range of pharmacological effects of pyrimidine derivatives, it can be inferred that multiple biochemical pathways could be affected .

Result of Action

Given the broad range of pharmacological effects of pyrimidine derivatives, it can be inferred that the compound could have multiple effects at the molecular and cellular level .